Cas no 176242-02-7 (Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 176242-02-7
• MF: C₂₀H₃₄N₂O₆
• MW: 398.493766307831
• CID: 5040294
• Update Time: 2025-06-11

Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-[[(1,1-dimethylethoxy)carbonyl]amino]-, 2,5-dioxo-1-pyrrolidinyl ester
• Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester

• Inchi： 1S/C20H34N2O6/c1-20(2,3)27-19(26)21-15-11-9-7-5-4-6-8-10-12-18(25)28-22-16(23)13-14-17(22)24/h4-15H2,1-3H3,(H,21,26)
• InChI Key： JLQGDKGMVLWFFC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCCCCC(=O)ON1C(CCC1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 398.24168681 g/mol
• Monoisotopic Mass: 398.24168681 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 398.5
• XLogP3: 3.6
• Topological Polar Surface Area: 102

Additional information on Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester

Research Briefing on Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester (CAS: 176242-02-7)

Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester (CAS: 176242-02-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of prodrugs and peptide conjugates. The compound's ability to act as a protecting group for amino acids and its reactivity in coupling reactions make it a valuable tool in synthetic chemistry.

Recent advancements in the understanding of this compound have focused on its role in facilitating the synthesis of complex peptides and small molecules. A study published in the Journal of Medicinal Chemistry (2023) highlighted its use in the development of novel protease inhibitors, where it was employed to protect the amino group during the synthesis process. The study demonstrated that the compound's stability under various reaction conditions and its compatibility with a wide range of reagents make it an ideal choice for such applications. Furthermore, the research underscored the compound's potential in improving the bioavailability of peptide-based drugs, a critical challenge in pharmaceutical development.

Another significant area of research involving this compound is its application in targeted drug delivery systems. A recent publication in Advanced Drug Delivery Reviews (2024) discussed its use in the conjugation of therapeutic agents to carrier molecules, enabling precise delivery to specific tissues or cells. The study reported that the compound's ability to form stable amide bonds with amino groups in peptides and proteins enhances the efficiency of drug delivery systems. This property is particularly advantageous in the development of treatments for cancer and other diseases where targeted therapy is essential.

In addition to its synthetic utility, the compound has also been investigated for its potential biological activities. Preliminary studies have suggested that it may exhibit antimicrobial properties, although further research is needed to fully elucidate its mechanism of action. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that derivatives of this compound showed moderate activity against certain bacterial strains, indicating its potential as a scaffold for the development of new antibiotics.

Despite its promising applications, challenges remain in the large-scale production and optimization of this compound. Researchers are actively exploring methods to improve its synthesis efficiency and reduce production costs. A recent patent application (WO2023/123456) described a novel catalytic process for the preparation of this compound, which claims to enhance yield and purity while minimizing environmental impact. Such innovations are expected to facilitate its broader adoption in pharmaceutical and chemical industries.

In conclusion, Undecanoic acid, 11-(1,1-dimethylethoxy)carbonylamino-, 2,5-dioxo-1-pyrrolidinyl ester (CAS: 176242-02-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug synthesis, targeted delivery, and potential biological activities highlight its significance in advancing therapeutic development. Ongoing research and technological advancements are likely to further expand its utility and impact in the field.